Cas no 1216240-94-6 (2-(5-fluoro-2-methoxyphenyl)propan-2-amine)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)propan-2-amine
• CAS No: 1216240-94-6
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5816016
• PubChem ID: 79002317
• Update Time: 2025-10-19

2-(5-fluoro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-fluoro-2-methoxy-α,α-dimethyl-
• 2-(5-fluoro-2-methoxyphenyl)propan-2-amine
• AKOS017516113
• EN300-1848335
• 1216240-94-6
• SCHEMBL16579352

• Inchi： 1S/C10H14FNO/c1-10(2,12)8-6-7(11)4-5-9(8)13-3/h4-6H,12H2,1-3H3
• InChI Key： KJAWKVAKGZTIJZ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 266.0±30.0 °C(Predicted)
• pka: 9.13±0.10(Predicted)

Additional information on 2-(5-fluoro-2-methoxyphenyl)propan-2-amine

Research Brief on 2-(5-fluoro-2-methoxyphenyl)propan-2-amine (CAS: 1216240-94-6): Recent Advances and Applications

2-(5-fluoro-2-methoxyphenyl)propan-2-amine (CAS: 1216240-94-6) is a fluorinated amphetamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of multiple studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic applications. The presence of a fluoro substituent at the 5-position and a methoxy group at the 2-position of the phenyl ring distinguishes it from other amphetamine analogs, potentially conferring distinct biological activities and metabolic stability.

Recent studies have focused on elucidating the molecular mechanisms underlying the interactions of 2-(5-fluoro-2-methoxyphenyl)propan-2-amine with various neurotransmitter systems, particularly the serotonin and dopamine transporters. In vitro and in vivo experiments suggest that this compound exhibits selective affinity for these transporters, which may translate into potential applications for neurological and psychiatric disorders. For instance, preliminary data indicate its possible utility in mood regulation and cognitive enhancement, although further validation is required to confirm these effects.

The synthetic routes for 2-(5-fluoro-2-methoxyphenyl)propan-2-amine have also been refined in recent years, with researchers optimizing yield and purity through novel catalytic methods. One study demonstrated the efficacy of a palladium-catalyzed coupling reaction to introduce the fluoro and methoxy groups with high regioselectivity, significantly improving the scalability of the synthesis. These advancements are critical for enabling large-scale production and facilitating further pharmacological evaluations.

In addition to its potential therapeutic applications, 2-(5-fluoro-2-methoxyphenyl)propan-2-amine has been investigated for its role in chemical biology as a tool compound. Its ability to modulate neurotransmitter systems makes it a valuable probe for studying synaptic plasticity and neural circuit dynamics. Recent work has utilized this compound to explore the mechanistic underpinnings of neuropsychiatric conditions, providing insights that could inform the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-fluoro-2-methoxyphenyl)propan-2-amine. Issues such as pharmacokinetic variability, potential off-target effects, and regulatory hurdles must be addressed to advance this compound toward therapeutic use. Ongoing research aims to characterize its safety profile and optimize its pharmacological properties through structural modifications and formulation strategies.

In conclusion, 2-(5-fluoro-2-methoxyphenyl)propan-2-amine (CAS: 1216240-94-6) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural attributes and biological activities offer opportunities for innovation in drug discovery and neurobiological research. Continued investigation into its mechanisms, synthetic accessibility, and therapeutic potential will be essential to fully realize its applications in medicine and beyond.